Cas no 851950-55-5 (ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-55-5
• MF: C₂₂H₁₅ClN₄O₆S
• MW: 498.895702600479
• CID: 6228580
• PubChem ID: 4134703
• Update Time: 2025-06-08

ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-[(4-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851950-55-5
• AB00670476-01
• ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590310
• F0641-0454

• Inchi： 1S/C22H15ClN4O6S/c1-2-33-22(30)18-16-11-34-20(24-19(28)12-3-7-15(8-4-12)27(31)32)17(16)21(29)26(25-18)14-9-5-13(23)6-10-14/h3-11H,2H2,1H3,(H,24,28)
• InChI Key： NWJOCTADSHZDMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2=C(NC(C3C=CC(=CC=3)[N+](=O)[O-])=O)SC=C2C(C(=O)OCC)=N1)=O

Computed Properties

• Exact Mass: 498.0400831g/mol
• Monoisotopic Mass: 498.0400831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 162Ų

Additional information on ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Analysis of Ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-55-5)

The compound ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-55-5) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its complex structure, featuring a thieno[3,4-d]pyridazine core, a 4-chlorophenyl group, and a 4-nitrobenzamido substituent, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of both ester and nitro functional groups further enhances its reactivity and utility in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has surged due to their role in drug discovery and development. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's CAS No. 851950-55-5 is often queried in conjunction with terms like structure-activity relationship (SAR) and molecular docking, reflecting its relevance in computational chemistry and medicinal chemistry studies.

The synthesis of ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate involves multi-step reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further research. The 4-nitrobenzamido moiety, in particular, has been a focus of studies due to its electron-withdrawing properties, which can influence the compound's binding affinity in biological systems.

From an industrial perspective, CAS No. 851950-55-5 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such complex molecules, minimizing waste and energy consumption. This aligns with the increasing number of searches for green synthetic routes and catalytic processes in chemical databases. The compound's potential applications in material science, such as in the development of organic semiconductors, also make it a topic of interest in interdisciplinary research.

In conclusion, ethyl 3-(4-chlorophenyl)-5-(4-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a fascinating area of study with broad implications for both academia and industry. Its unique structural features and versatile reactivity make it a valuable candidate for further exploration in drug design, material science, and synthetic chemistry. As research continues, the compound's CAS No. 851950-55-5 will likely remain a key identifier in scientific literature and patent filings, underscoring its importance in modern chemistry.